BENGHE Methodological & Application

Check Availability & Pricing

Application Note: UV-Vis Spectroscopy of
Aqueous Ammonium Copper(ll) Sulfate
Hexahydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

AMMONIUM COPPER(II)
SULFATE HEXAHYDRATE

Cat. No.: B8235736

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium copper(ll) sulfate hexahydrate, (NH4)2Cu(S0Oa4)2:6H20, is a double salt that
forms a characteristic deep blue solution in the presence of excess ammonia. This coloration is
due to the formation of the tetraamminecopper(ll) complex ion, [Cu(NHs)4]?2*.[1] The intensity of
this color is directly proportional to the concentration of the complex, a principle that can be
guantitatively analyzed using UV-Vis spectroscopy. This application note provides a detailed
protocol for the preparation of aqueous solutions of ammonium copper(ll) sulfate
hexahydrate and the subsequent analysis using UV-Vis spectroscopy to determine the
concentration of the tetraamminecopper(ll) complex. The relationship between absorbance and
concentration is governed by the Beer-Lambert Law, which states that the absorbance of a
solution is directly proportional to its concentration.

Principle

In an aqueous solution with a sufficient concentration of ammonia, the copper(ll) ions from
ammonium copper(ll) sulfate hexahydrate exist predominantly as the tetraamminecopper(ll)
complex ion.[1] This complex absorbs light in the yellow-red region of the visible spectrum,
resulting in the solution's intense blue appearance.[1] The wavelength of maximum absorbance
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(Amax) for the tetraamminecopper(ll) complex is typically in the range of 600-650 nm.[2] By

measuring the absorbance of solutions with known concentrations at this Amax, a calibration
curve can be constructed. This curve can then be used to determine the concentration of an
unknown sample.

Data Presentation

The following table summarizes the preparation of standard solutions and presents example
absorbance data. A stock solution of 0.10 M tetraamminecopper(ll) complex is prepared from
ammonium copper(ll) sulfate hexahydrate. This stock solution is then serially diluted to
create a range of standard concentrations.

Volume of .
Final Example
Volume of Volume of 0.50 M
Volume of Concentr Absorban

0.10 M 0.010 M NHs / 0.50 ]
Test Tube Water ation of ce at

CuSO04 CuSOs4 M

(mL) [Cu(NHs)s Amax
(mL) (mL) NHzNOs
12+ (M) (~610 nm)
(mL)

1 2.5 0.0 2.0 55 0.025 0.625
2 2.0 0.0 2.0 6.0 0.020 0.500
3 1.0 0.0 2.0 7.0 0.010 0.250
4 0.0 50 2.0 3.0 0.005 0.125
5 0.0 2.0 2.0 6.0 0.002 0.050

Note: The absorbance values are illustrative and would be experimentally determined.

Experimental Protocols
Materials and Equipment

o« Ammonium copper(ll) sulfate hexahydrate ((NH4)2Cu(SOa4)2:6H20)
e Ammonia solution (e.g., 1.0 M NHs3)

e Ammonium nitrate (NHaNO3)
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Deionized water

Volumetric flasks (various sizes)

Pipettes (various sizes)

Beakers

UV-Vis spectrophotometer

Cuvettes (1 cm path length)

Preparation of a 0.10 M Tetraamminecopper(ll) Stock
Solution

e Weighing the salt: Accurately weigh out 39.98 g of ammonium copper(ll) sulfate
hexahydrate (molar mass: 399.84 g/mol ).

» Dissolution: Dissolve the weighed salt in approximately 800 mL of deionized waterina 1 L
volumetric flask.

o Addition of Ammonia: To ensure the formation of the tetraamminecopper(ll) complex, add a
sufficient amount of concentrated ammonia solution. The solution should turn a deep royal
blue.

e Final Volume: Carefully add deionized water to the mark of the 1 L volumetric flask and mix
thoroughly.

Preparation of the Ammonia-Ammonium Nitrate Buffer
(0.50 M NHs / 0.50 M NH4NO3)

e Mixing: Mix equal volumes of 1.0 M NHs and 1.0 M NH4NOs solutions. For example, mix 10
mL of 1.0 M NHs with 10 mL of 1.0 M NH4NOs.[1] This buffer helps to maintain a constant pH
and a sufficient excess of ammonia.

Preparation of Standard Solutions

e Labeling: Label five clean, dry test tubes from 1 to 5.
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« Dilution: Using pipettes, carefully dispense the volumes of the 0.10 M and 0.010 M copper
sulfate stock solutions, the ammonia-ammonium nitrate buffer, and deionized water into the
corresponding test tubes as detailed in the data presentation table.

e Mixing: Thoroughly mix the contents of each test tube.

UV-Vis Spectrophotometer Measurement

e Instrument Warm-up: Turn on the spectrophotometer and allow it to warm up for the
manufacturer's recommended time.

o Wavelength Selection: Set the spectrophotometer to scan a wavelength range (e.g., 400-800
nm) to determine the Amax of the most concentrated standard solution. Once determined
(approximately 610 nm), set the instrument to this fixed wavelength for all subsequent
measurements.[3]

» Blanking: Fill a cuvette with the blank solution (a solution containing the ammonia-
ammonium nitrate buffer and deionized water but no copper complex). Place the cuvette in
the spectrophotometer and zero the absorbance.

o Measurement of Standards: Starting with the least concentrated standard, rinse the cuvette
with a small amount of the standard solution before filling it. Place the cuvette in the
spectrophotometer and record the absorbance. Repeat this for all standard solutions.

o Measurement of Unknown: If you have a sample of unknown concentration, measure its
absorbance in the same manner.

Data Analysis

o Calibration Curve: Plot a graph of absorbance (y-axis) versus the concentration (x-axis) of
the standard solutions.

e Linear Regression: Perform a linear regression on the data points. The resulting equation will
be in the form of y = mx + ¢, where 'y' is the absorbance, 'X' is the concentration, 'm’ is the
slope (related to the molar absorptivity), and 'c' is the y-intercept (which should be close to
Zero).
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+ Determine Unknown Concentration: Use the equation of the line to calculate the
concentration of the unknown sample from its measured absorbance.

Visualization of the Experimental Workflow
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Caption: Experimental workflow for UV-Vis analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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